Cas no 1803697-63-3 (6-Amino-3-(difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine)

• Product Name: 6-Amino-3-(difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine
• CAS No: 1803697-63-3
• MF: C₇H₅F₅N₂O
• MW: 228.119418859482
• CID: 4916604
• Update Time: 2025-08-05

6-Amino-3-(difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Amino-3-(difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine

• Inchi： 1S/C7H5F5N2O/c8-5(9)4-2(7(10,11)12)1-3(13)14-6(4)15/h1,5H,(H3,13,14,15)
• InChI Key： CSCAJCDEQSGYAN-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N)NC(C=1C(F)F)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 355
• XLogP3: 0.8
• Topological Polar Surface Area: 55.1

Additional information on 6-Amino-3-(difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine

6-Amino-3-(difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine: A Comprehensive Overview

The compound 6-Amino-3-(difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine, identified by the CAS number 1803697-63-3, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This pyridine derivative has garnered attention due to its unique structural features and promising biological activities. In this article, we delve into the properties, synthesis, applications, and recent research findings related to this compound.

The molecular structure of 6-Amino-3-(difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine is characterized by a pyridine ring with multiple substituents. The presence of an amino group (-NH₂) at position 6, a difluoromethyl group (-CHF₂) at position 3, a hydroxyl group (-OH) at position 2, and a trifluoromethyl group (-CF₃) at position 4 creates a highly functionalized molecule. These substituents not only influence the electronic properties of the molecule but also contribute to its reactivity and bioavailability.

Recent studies have highlighted the potential of 6-Amino-3-(difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine in drug discovery. Its ability to act as a precursor for various bioactive compounds has been explored in several research papers. For instance, researchers have reported its use in the synthesis of novel anti-inflammatory agents and antioxidants. The trifluoromethyl group, known for its electron-withdrawing properties, plays a crucial role in enhancing the stability and potency of these compounds.

In addition to its pharmaceutical applications, this compound has also found relevance in materials science. The unique electronic properties of 6-Amino-3-(difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine make it a candidate for use in organic electronics and optoelectronic devices. Recent advancements in this field have demonstrated its potential as a building block for constructing advanced materials with tailored electronic properties.

The synthesis of 6-Amino-3-(difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine involves multi-step chemical reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Researchers have optimized various synthetic pathways, including nucleophilic aromatic substitution and coupling reactions, to streamline the production process.

Beyond its direct applications, this compound serves as a valuable tool in fundamental chemical research. Its structure allows for the study of substituent effects on aromatic systems, providing insights into reaction mechanisms and molecular interactions. Such studies are essential for advancing our understanding of organic chemistry and developing new chemical methodologies.

In conclusion, 6-Amino-3-(difluoromethyl)-2-hydroxy-4-(trifluoromethyl)pyridine, with its distinctive structural features and versatile applications, continues to be a subject of intense scientific interest. As research progresses, we can expect further innovations leveraging this compound's unique properties across diverse fields such as pharmacology, materials science, and organic synthesis.